Cas no 2137735-50-1 (Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl-)

• Product Name: Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl-
• CAS No: 2137735-50-1
• MF: C₉H₁₂FNO₂S
• MW: 217.260484695435
• CID: 5287112
• Update Time: 2025-06-08

Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-N-methylethanesulfonamide
• 1-(4-fluorophenyl)-N-methylethane-1-sulfonamide
• Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl-

• Inchi： 1S/C9H12FNO2S/c1-7(14(12,13)11-2)8-3-5-9(10)6-4-8/h3-7,11H,1-2H3
• InChI Key： VBQNLPJRUHDCSG-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC(=CC=1)F)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6

Additional information on Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl-

Recent Advances in the Study of Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl- (CAS: 2137735-50-1)

Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl- (CAS: 2137735-50-1) is a fluorinated sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its unique structural features, has shown promise in various applications, including medicinal chemistry and drug development. The presence of the fluorine atom and the sulfonamide group in its molecular structure makes it a valuable candidate for further exploration in targeted therapies and biochemical studies.

Recent studies have focused on the synthesis and optimization of Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl-, with particular emphasis on its potential as a bioactive molecule. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination strategies, to achieve high yields and purity of the compound. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for subsequent pharmacological evaluations.

In the context of drug discovery, Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl- has been investigated for its inhibitory effects on specific enzymes and receptors. Preliminary in vitro studies have demonstrated its ability to modulate key biological pathways, suggesting potential therapeutic applications in diseases such as cancer and inflammatory disorders. For instance, the compound has shown selective inhibition of certain kinases involved in cell proliferation, making it a candidate for further development as an anticancer agent.

Moreover, the pharmacokinetic properties of Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl- have been explored to assess its suitability as a drug candidate. Studies have indicated favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and reduce potential toxicity. These findings underscore the importance of continued research to fully elucidate the compound's therapeutic potential and safety profile.

In addition to its pharmacological applications, Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl- has also been studied for its role in chemical biology. Researchers have utilized the compound as a molecular probe to investigate protein-ligand interactions and enzyme mechanisms. Its unique structural attributes enable it to serve as a versatile tool for understanding complex biochemical processes, thereby contributing to the broader field of chemical biology.

Despite these promising developments, challenges remain in the clinical translation of Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl-. Issues such as off-target effects, bioavailability, and formulation stability need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Benzenemethanesulfonamide, 4-fluoro-N,α-dimethyl- (CAS: 2137735-50-1) represents a compelling area of research in the chemical and biomedical sciences. Its multifaceted applications, ranging from drug discovery to chemical biology, highlight its significance as a subject of ongoing investigation. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic efficacy in relevant disease models, paving the way for potential clinical applications.